Cas no 1805971-68-9 (3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1805971-68-9
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4808518
• Update Time: 2025-06-18

3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-2-5(9)7(8(10)11)13-6(4)3-12/h2,8H,1H3
• InChI Key： HWTBNHDPJSWJAT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine

Introduction to 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine (CAS No. 1805971-68-9)

3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine, identified by its CAS number 1805971-68-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic compound features a pyridine core substituted with multiple functional groups, including a chloro group, a cyano group, a difluoromethyl group, and a methyl group. The unique arrangement of these substituents imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the development of various pharmacologically active agents.

The compound's structure is characterized by its electron-withdrawing and electron-donating effects, which influence its interaction with biological targets. The chloro and cyano groups are known to enhance electrophilic aromatic substitution reactions, while the difluoromethyl group introduces lipophilicity and metabolic stability. These features make 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine a versatile building block for medicinal chemists seeking to design novel molecules with improved pharmacokinetic profiles.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting complex biological pathways. The pyridine scaffold is widely prevalent in drug molecules due to its ability to form hydrogen bonds and interact with enzymes and receptors. Researchers have leveraged the structural flexibility of 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine to explore new therapeutic avenues, particularly in oncology and central nervous system disorders. Its incorporation into drug candidates has shown promise in preclinical studies, where it demonstrated efficacy in modulating key signaling pathways.

The synthesis of 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Key synthetic strategies include nucleophilic aromatic substitution, cyanation reactions, and halogenation processes. The introduction of the difluoromethyl group typically requires specialized reagents or catalytic systems to ensure high regioselectivity and yield. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in industrial applications.

The pharmacological potential of 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine has been explored through several research studies. One notable area of investigation is its role as a scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in diseases such as cancer. By modifying the substituents on the pyridine ring, researchers have been able to fine-tune the binding affinity and selectivity of kinase inhibitors derived from this compound. Preliminary data suggest that derivatives of this molecule exhibit potent inhibitory activity against specific kinases, making them attractive candidates for further development.

In addition to kinase inhibition, 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine has shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing antiviral agents. The electron-deficient nature of the pyridine ring and the presence of electronegative substituents can disrupt viral replication processes by interfering with essential viral enzymes or proteins. Ongoing research is focused on identifying optimal analogs of this compound that exhibit broad-spectrum antiviral activity while minimizing side effects.

The impact of computational chemistry on the design and optimization of drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine with biological targets, allowing researchers to make informed decisions about structural modifications. Virtual screening methods have further accelerated the discovery process by enabling high-throughput evaluation of large libraries of compounds. These computational tools have complemented traditional experimental approaches, leading to more efficient drug discovery pipelines.

The safety profile of 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine is another critical consideration in its development as a pharmaceutical intermediate. While no comprehensive toxicological data are available at this time, initial studies suggest that the compound exhibits moderate solubility in organic solvents but limited bioavailability in vivo. Further investigations are warranted to assess potential long-term effects and to identify any necessary safety precautions for handling this substance in laboratory or industrial settings.

The future directions for research involving 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine are multifaceted. One area ripe for exploration is the development of prodrugs that enhance the bioavailability or target specificity of derivatives derived from this compound. Prodrug strategies can leverage enzymatic or chemical processes within the body to release active pharmaceutical ingredients at desired sites or times. Another promising avenue is the investigation of nanotechnology-based delivery systems that can encapsulate or modify this compound for improved therapeutic efficacy.

In conclusion, 3-Chloro-6-cyano-2-(difluoromethyl)-5-methylpyridine (CAS No. 1805971-68-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications across multiple therapeutic areas. Its unique combination of functional groups makes it an invaluable intermediate for synthesizing novel drug candidates with improved pharmacokinetic properties. As research continues to uncover new synthetic methodologies and pharmacological insights, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.